2-(2-chloro-6-fluorophenyl)-N-(2-hydroxy-2-(5-(thiophen-3-yl)furan-2-yl)ethyl)acetamide

• IUPAC Name: 2-(2-chloro-6-fluorophenyl)-N-[2-hydroxy-2-(5-thiophen-3-ylfuran-2-yl)ethyl]acetamide
• InChI: InChI=1S/C18H15ClFNO3S/c19-13-2-1-3-14(20)12(13)8-18(23)21-9-15(22)17-5-4-16(24-17)11-6-7-25-10-11/h1-7,10,15,22H,8-9H2,(H,21,23)
• InChI Key: QNTAMZZTXADMGZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)CC(=O)NCC(C2=CC=C(O2)C3=CSC=C3)O)F
• Molecular Formula: C18H15ClFNO3S
• Molecular Weight: 379.8 g/mol

Description

2-(2-chloro-6-fluorophenyl)-N-(2-hydroxy-2-(5-(thiophen-3-yl)furan-2-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C18H15ClFNO3S and its molecular weight is 379.83. The purity is usually 95%.
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Scientific Research Applications

Thrombin Inhibition

2-(2-Chloro-6-fluorophenyl)acetamides, with specific substituents, have been identified as potent inhibitors of thrombin, an enzyme involved in blood clotting. These compounds, especially those with 2,2-difluoro-2-aryl/heteroaryl-ethylamine P3 and oxyguanidine P1 substituents, show significant inhibition of thrombin activity. The most effective of these inhibitors demonstrated a K(i) value of 0.7 nM, highlighting their potential as therapeutic agents in conditions where control over thrombin activity is desirable (Lee et al., 2007).

Antimicrobial Activity

A study on the synthesis and antimicrobial activity of sulfide and sulfone derivatives of 4-(2-chloro-4-fluorophenyl)-1,3-thiazol-2-amine/acetamide revealed the creation of several derivatives that were evaluated for their efficacy against both Gram-negative and Gram-positive bacteria, as well as fungi like Aspergillus niger and Candida albicans. This research indicates the potential of these compounds in developing new antimicrobial agents, offering a foundation for further exploration into their use in combating microbial infections (Badiger et al., 2013).

Antinociceptive and Anti-inflammatory Properties

Thiazolopyrimidine derivatives, including those with 2-chloro-6-fluorophenyl)acetamide structures, have been synthesized and evaluated for their antinociceptive (pain-relieving) and anti-inflammatory properties. This research demonstrates the compound's significant effects in reducing pain and inflammation, suggesting its potential for development into new therapeutic agents for treating pain and inflammation-related conditions (Selvam et al., 2012).

Environmental Impact and Herbicide Action

The environmental presence and action of chloroacetamide herbicides, including those related to 2-(2-chloro-6-fluorophenyl)acetamide, have been extensively studied to understand their behavior and impact on agricultural systems. These studies provide insights into the metabolism, resistance mechanisms, and environmental fate of chloroacetamide herbicides, contributing to the development of more effective and sustainable agricultural practices (Kolpin et al., 1996).